Cas no 102297-41-6 (N-Boc-3-(AminoMethyl)pyridine)

• Product Name: N-Boc-3-(AminoMethyl)pyridine
• CAS No: 102297-41-6
• MF: C₁₁H₁₆N₂O₂
• MW: 208.256942749023
• MDL: MFCD06411296
• CID: 125014
• PubChem ID: 24882626
• Update Time: 2025-08-04

N-Boc-3-(AminoMethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• tert-Butyl (pyridin-3-ylmethyl)carbamate
• N-Boc-3-(aminomethyl)pyridine
• 3-(Boc-aminomethyl)pyridine
• Carbamic acid,N-(3-pyridinylmethyl)-, 1,1-dimethylethyl ester
• N-Boc-3-aminomethylpyridine
• N-BOC-3-AMINOMETHYLPYRIDINE 97
• 2-Methyl-2-Propanyl (3-Piperidinylmethyl)Carbamate
• Carbamic acid, (3-pyridinylmethyl)-, 1,1-dimethylethyl ester (9CI)
• N-Boc-3-aminomethylpyridine 97%
• N-BOC-3-AMINOMETHYLPYRIDINE 97
• 3-(Boc-aMinoMethyl)pyridine, 97%
• CARBAMIC ACID, (3-PYRIDINYLMETHYL)-, 1,1-DIMETHYLETHYL ESTER
• PHQXGCNECRISKB-UHFFFAOYSA-N
• 7228AJ
• tert-butyl 3-pyridinylmethylcarbamate
• 3-(t-butyloxycarbonylaminomethyl)pyridine
• SY003857
• AB1001768
• Pyridin-3-ylmethylca
• Pyridin-3-ylmethylcarbamic acid tert-butyl ester
• Carbamic acid, N-(3-pyridinylmethyl)-, 1,1-dimethylethyl ester
• CEA29741
• SCHEMBL479925
• PYRIDIN-3-YLMETHYL-CARBAMIC ACID TERT-BUTYL ESTER
• tert-butyl pyridin-3-ylmethylcarbamate
• CS-0313328
• FT-0687549
• TERT-BUTYL N-(PYRIDIN-3-YLMETHYL)CARBAMATE
• 102297-41-6
• J-000668
• AC-7068
• AKOS013100160
• 3-[(N-(tert-Butyloxycarbonyl)amino)methyl]pyridine
• N-Boc-3-aminomethylpyridine, 97%
• MFCD06411296
• AS-31185
• N-Boc-3-(AminoMethyl)pyridine

• MDL： MFCD06411296
• Inchi： 1S/C11H16N2O2/c1-11(2,3)15-10(14)13-8-9-5-4-6-12-7-9/h4-7H,8H2,1-3H3,(H,13,14)
• InChI Key： PHQXGCNECRISKB-UHFFFAOYSA-N
• SMILES： O(C(NCC1C=NC=CC=1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 208.12100
• Monoisotopic Mass: 208.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 1.4
• Topological Polar Surface Area: 51.2

Experimental Properties

• Color/Form: solid
• Density: 1.041 g/mL at 25 °C(lit.)
• Boiling Point: 130 °C/0.5 mmHg(lit.)
• Flash Point: Fahrenheit: 71.6 ° f
  Celsius: 22 ° c
  
• Refractive Index: n20/D 1.5080(lit.)
• PSA: 51.22000
• LogP: 2.49720
• Solubility: Not determined

N-Boc-3-(AminoMethyl)pyridine Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H225-H302-H317
• Warning Statement： P210-P280
• Hazardous Material transportation number：UN 1993 3/PG 2
• WGK Germany：3
• Hazard Category Code： 10-22-43
• Safety Instruction： S16
• Hazardous Material Identification：
• Safety Term：S16-37/39
• HazardClass：3
• Risk Phrases：R16001

Additional information on N-Boc-3-(AminoMethyl)pyridine

N-Boc-3-(AminoMethyl)pyridine: A Comprehensive Overview

N-Boc-3-(AminoMethyl)pyridine, also known by its CAS number 102297-41-6, is a versatile compound that has garnered significant attention in the fields of organic chemistry and pharmaceutical research. This compound is characterized by its unique structure, which combines a pyridine ring with an amino methyl group and a tert-butoxycarbonyl (Boc) protecting group. The N-Boc protecting group is widely used in peptide synthesis to temporarily block the amine functionality, enabling precise control over reactivity during complex syntheses.

The pyridine ring in N-Boc-3-(AminoMethyl)pyridine contributes to the compound's aromatic stability and electronic properties, making it a valuable building block in organic synthesis. Recent studies have highlighted its potential as an intermediate in the development of bioactive molecules, particularly in the design of kinase inhibitors and other therapeutic agents. The presence of the amino methyl group introduces additional functional diversity, allowing for further modifications and applications in medicinal chemistry.

One of the most notable advancements involving N-Boc-3-(AminoMethyl)pyridine is its role in the synthesis of heterocyclic compounds. Researchers have demonstrated that this compound can serve as a key intermediate in the construction of complex ring systems, leveraging its reactivity under various coupling conditions. For instance, its use in Suzuki-Miyaura cross-coupling reactions has enabled the creation of biologically active molecules with improved pharmacokinetic profiles.

In terms of applications, N-Boc-3-(AminoMethyl)pyridine has found utility in both academic and industrial settings. Its ability to undergo selective deprotection under mild conditions makes it an ideal candidate for peptide coupling reactions. Recent studies have also explored its potential as a ligand in transition metal-catalyzed reactions, where it has shown enhanced catalytic efficiency compared to traditional ligands.

The synthesis of N-Boc-3-(AminoMethyl)pyridine typically involves a multi-step process that begins with the preparation of 3-(aminomethyl)pyridine. This intermediate is then subjected to Boc protection using di-tert-butyl dicarbonate (Boc anhydride) in the presence of a base such as pyridine or triethylamine. The reaction conditions are carefully optimized to ensure high yields and purity, which are critical for downstream applications.

From an environmental standpoint, N-Boc-3-(AminoMethyl)pyridine exhibits low toxicity and minimal environmental impact under standard usage conditions. However, researchers continue to explore sustainable synthetic routes to minimize waste and improve eco-friendliness. Recent advancements in catalytic asymmetric synthesis have opened new avenues for producing this compound with higher enantiomeric excess, further enhancing its utility in chiral drug discovery.

In conclusion, N-Boc-3-(AminoMethyl)pyridine (CAS No. 102297-41-6) stands as a testament to the ingenuity of modern organic chemistry. Its unique structure, combined with cutting-edge synthetic methodologies, positions it as a valuable tool in drug discovery and materials science. As research progresses, we can expect even more innovative applications of this compound, solidifying its role as a cornerstone in contemporary chemical research.